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Compound of Interest

Compound Name: Atto 590 NHS ester

Cat. No.: B1515295

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and storage
conditions of Atto 590 NHS ester, a widely used fluorescent label in life sciences. Adherence
to these guidelines is crucial for maintaining the reactivity and ensuring the successful
conjugation of the dye to biomolecules.

Introduction to Atto 590 NHS Ester

Atto 590 is a fluorescent dye belonging to the rhodamine class, known for its high fluorescence
quantum yield, photostability, and strong absorption.[1][2] The N-hydroxysuccinimidyl (NHS)
ester functional group allows for the efficient and specific labeling of primary amino groups (-
NHz) on proteins, antibodies, peptides, and other biomolecules, forming a stable amide bond.
[1] This guide will focus on the critical aspects of handling this reactive dye to ensure optimal
performance in labeling experiments.

Solubility of Atto 590 NHS Ester

The solubility of Atto 590 NHS ester is a critical factor in the preparation of stock solutions for
labeling reactions. Due to the reactive nature of the NHS ester, the choice of solvent is
paramount to prevent premature hydrolysis and deactivation.

Recommended Solvents
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Atto 590 NHS ester is soluble in polar aprotic organic solvents.[2] The most commonly
recommended solvents for preparing stock solutions are:

e Dimethyl sulfoxide (DMSO)
¢ N,N-Dimethylformamide (DMF)

It is imperative to use anhydrous (water-free) and amine-free grades of these solvents. The
presence of even trace amounts of water will lead to the hydrolysis of the NHS ester, rendering
it inactive for conjugation. Similarly, amine-containing impurities will react with the NHS ester,
reducing the effective concentration of the dye.

Quantitative Solubility Data

While exact maximum solubility data is not readily published, practical and effective
concentrations for stock solutions are well-documented. These concentrations have been
validated in numerous labeling protocols.
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Recommended
Recommended .
Solvent . Concentration Notes
Concentration (w/v)
(Molar)

A 10 mM stock
solution in anhydrous
DMSO is a commonly
used concentration.
For example, 1 mg of
Atto 590 NHS ester
(MW: 788.24 g/mol )

can be dissolved in

Anhydrous DMSO 2 mg/mL 10 mM

approximately 127 pL
of DMSO.

A concentration of 2
mg/mL is
recommended for
preparing stock
Anhydrous DMF 2 mg/mL ~2.5mM )
solutions. For
example, dissolve 1
mg of the dye in 500

pL of anhydrous DMF.

Note: To enhance the dissolution of rhodamine-based dyes, gentle warming to 37°C and
sonication in an ultrasonic bath can be employed.

Storage and Stability of Atto 590 NHS Ester

Proper storage of both the solid-form dye and its stock solutions is essential to maintain its
reactivity over time. The NHS ester moiety is sensitive to moisture and pH.

Solid Form Storage
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Parameter Recommendation

Temperature Store at -20°C.

Keep in a desiccated environment to protect

Environment )
from moisture.

Light Protect from light.

Before opening, allow the vial to equilibrate to

room temperature to prevent condensation of
Handling moisture onto the product. Purging the vial with

an inert gas like nitrogen or argon before sealing

can further protect the dye.

When stored correctly, the solid form of Atto 590

Long-term Stabilit
g Y NHS ester is stable for at least three years.

Stock Solution Storage

Stock solutions of Atto 590 NHS ester in anhydrous DMSO or DMF are significantly less stable
than the solid form and should be prepared fresh whenever possible.
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Parameter Recommendation
Temperature Store at -20°C.
It is highly recommended to aliquot the stock
Aliguoting solution into single-use volumes to avoid
repeated freeze-thaw cycles.
Light Protect from light.

Short-term Stability

A 10 mM stock solution in anhydrous DMSO can
be stored in the freezer for up to two weeks, but

extended storage may lead to reduced activity.

Freeze-Thaw Cycles

Avoid repeated freeze-thaw cycles as they can
introduce moisture and degrade the NHS ester.
A study on various compounds in DMSO
showed that multiple freeze-thaw cycles can

lead to degradation.

Chemical Stability and Reaction Pathways

The primary pathway for the degradation of Atto 590 NHS ester is the hydrolysis of the NHS
ester group. This reaction is highly dependent on the presence of water and the pH of the

solution.

Amine-Containing
Biomolecule (R-NH2)

Atto 590 NHS Ester
(Reactive)

H20O (Moisture)

\ Atto 590-Biomolecule

Labeling Reaction Conjugate (Stable Amide Bond)
(pH 8.0-9.0)

Hydrolysis
competing reaction)
Hydrolyzed Atto 590

(Inactive Carboxylic Acid)
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Click to download full resolution via product page
Caption: Reaction pathways of Atto 590 NHS ester.

The optimal pH for the labeling reaction is a compromise between the reactivity of the primary
amines on the biomolecule and the stability of the NHS ester. Primary amines are more
nucleophilic at higher pH, but the rate of NHS ester hydrolysis also increases with pH. A pH
range of 8.0-9.0 is generally recommended for efficient conjugation.

Experimental Protocols

Preparation of a 10 mM Atto 590 NHS Ester Stock
Solution in DMSO

Materials:

Atto 590 NHS ester (e.g., 1 mg)

Anhydrous, amine-free DMSO

Microcentrifuge tubes

Pipettes and tips
Procedure:
» Allow the vial of Atto 590 NHS ester to equilibrate to room temperature before opening.

¢ Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM
concentration. For 1 mg of Atto 590 NHS ester (MW: 788.24 g/mol ), this would be
approximately 127 pL.

o Vortex the vial until the dye is completely dissolved.

« If not for immediate use, aliquot the stock solution into single-use, light-protected
microcentrifuge tubes.

« Store the aliquots at -20°C.
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Caption: Workflow for preparing an Atto 590 NHS ester stock solution.

General Protein Labeling Protocol

This is a general protocol and may require optimization for specific proteins.
Materials:

+ Protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.4)
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e Labeling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

e 10 mM Atto 590 NHS ester stock solution in anhydrous DMSO
 Purification column (e.g., Sephadex G-25)

Procedure:

 Dissolve or buffer exchange the protein into the labeling buffer at a concentration of 2-10
mg/mL. The labeling efficiency decreases at lower protein concentrations.

o Calculate the required volume of the Atto 590 NHS ester stock solution for the desired
molar excess (a 10-fold molar excess is a good starting point).

e Add the calculated volume of the dye stock solution to the protein solution while gently
vortexing.

 Incubate the reaction for 1 hour at room temperature, protected from light. For Atto 590 NHS,
an incubation of up to 18 hours may be necessary for a complete reaction.

o Purify the labeled protein from the unreacted dye using a size-exclusion chromatography
column (e.g., Sephadex G-25). The first colored band to elute is typically the labeled protein.
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Caption: General workflow for protein labeling with Atto 590 NHS ester.

Conclusion

The successful use of Atto 590 NHS ester in bioconjugation is highly dependent on the careful
handling and storage of this reactive dye. By understanding its solubility characteristics and the
factors that affect its stability, researchers can ensure the integrity of the dye, leading to reliable
and reproducible labeling results. The key takeaways are the critical need for anhydrous

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1515295?utm_src=pdf-body-img
https://www.benchchem.com/product/b1515295?utm_src=pdf-body
https://www.benchchem.com/product/b1515295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

solvents, proper storage at -20°C with protection from light and moisture, and the use of freshly
prepared stock solutions to maximize conjugation efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

